Cas no 2241865-20-1 (4-cyclopropyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole)

4-Cyclopropyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole is a boronic ester derivative of pyrazole, serving as a versatile intermediate in organic synthesis and medicinal chemistry. Its key advantages include stability under typical handling conditions, facilitated by the dioxaborolane protecting group, which enhances shelf life and reactivity control. The cyclopropyl substituent contributes to steric and electronic modulation, making it valuable for cross-coupling reactions such as Suzuki-Miyaura couplings. This compound is particularly useful in constructing heterocyclic frameworks for pharmaceutical applications, offering precise functionalization opportunities. Its compatibility with diverse reaction conditions and high purity standards ensures reliable performance in complex synthetic pathways.

4-cyclopropyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole structure

2241865-20-1 structure

Product Name:4-cyclopropyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole

CAS No:2241865-20-1

MF:C₁₂H₁₉BN₂O₂

MW:234.102463006973

MDL:MFCD31808207

CID:5174686

PubChem ID:133635718

Update Time:2026-03-04

4-cyclopropyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrazole, 4-cyclopropyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
- 4-cyclopropyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
- MDL： MFCD31808207
- Inchi： 1S/C12H19BN2O2/c1-11(2)12(3,4)17-13(16-11)10-9(7-14-15-10)8-5-6-8/h7-8H,5-6H2,1-4H3,(H,14,15)
- InChI Key： XPRBWBFCRKWQAG-UHFFFAOYSA-N
- SMILES： N1C=C(C2CC2)C(B2OC(C)(C)C(C)(C)O2)=N1

4-cyclopropyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	D632645-100mg	4-cyclopropyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole	2241865-20-1	97%	100mg	$480	2024-07-21
eNovation Chemicals LLC	D632645-250MG	4-cyclopropyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole	2241865-20-1	97%	250mg	$770	2024-07-21
eNovation Chemicals LLC	D632645-500MG	4-cyclopropyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole	2241865-20-1	97%	500mg	$1285	2024-07-21
eNovation Chemicals LLC	D632645-1G	4-cyclopropyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole	2241865-20-1	97%	1g	$1925	2024-07-21
eNovation Chemicals LLC	D632645-5G	4-cyclopropyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole	2241865-20-1	97%	5g	$5025	2023-09-03
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1541728-1g	4-Cyclopropyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole	2241865-20-1	98%	1g	￥23900	2023-03-11
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1541728-5g	4-Cyclopropyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole	2241865-20-1	98%	5g	￥71701	2023-03-11
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB97340-100MG	4-cyclopropyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole	2241865-20-1	97%	100MG	￥ 2,560.00	2023-03-15
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB97340-250MG	4-cyclopropyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole	2241865-20-1	97%	250MG	￥ 4,098.00	2023-03-15
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB97340-500MG	4-cyclopropyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole	2241865-20-1	97%	500MG	￥ 6,831.00	2023-03-15